Cas no 365543-13-1 (methyl 2-methoxy-6-[(E)-styryl]benzoate)

• Product Name: methyl 2-methoxy-6-[(E)-styryl]benzoate
• CAS No: 365543-13-1
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 1476213
• PubChem ID: 46735336
• Update Time: 2025-04-21

methyl 2-methoxy-6-[(E)-styryl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methoxy-6-[(E)-styryl]benzoate
• Benzoic a<wbr>
• Methyl 2-methoxy-6-[(E)-2-phenylvinyl]benzoate
• LogP
• 2-METHOXY-6-STYRYL-BENZOIC ACID METHYL ESTER
• MFCD12546735
• AKOS017343665
• methyl 2-methoxy-6-[(E)-2-phenylethenyl]benzoate
• 365543-13-1

• Inchi： 1S/C17H16O3/c1-19-15-10-6-9-14(16(15)17(18)20-2)12-11-13-7-4-3-5-8-13/h3-12H,1-2H3/b12-11+
• InChI Key： MQHCALNFDXNEOW-VAWYXSNFSA-N
• SMILES： O(C)C1=CC=CC(/C=C/C2C=CC=CC=2)=C1C(=O)OC

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53